Cas no 58728-65-7 (3(2H)-Isoxazolone,5-[(dimethylamino)methyl]-)

• Product Name: 3(2H)-Isoxazolone,5-[(dimethylamino)methyl]-
• CAS No: 58728-65-7
• MF: C₆H₁₀N₂O₂
• MW: 142.155801296234
• CID: 367706
• PubChem ID: 173641
• Update Time: 2025-04-19

3(2H)-Isoxazolone,5-[(dimethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone,5-[(dimethylamino)methyl]-
• 5-[(dimethylamino)methyl]-1,2-oxazol-3-one
• N,N-dimethylmuscimol
• SCHEMBL9232450
• 3(2H)-Isoxazolone, 5-((dimethylamino)methyl)-
• DTXSID40207435
• 58728-65-7
• 5-((Dimethylamino)methyl)-3(2H)-isoxazolone

• Inchi： 1S/C6H10N2O2/c1-8(2)4-5-3-6(9)7-10-5/h3H,4H2,1-2H3,(H,7,9)
• InChI Key： DWKOKEYCCADQEG-UHFFFAOYSA-N
• SMILES： O1C(=CC(N1)=O)CN(C)C

Computed Properties

• Exact Mass: 142.0743
• Monoisotopic Mass: 142.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.138
• Boiling Point: 245.4°Cat760mmHg
• Flash Point: 102.2°C
• Refractive Index: 1.491
• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines